Cas no 21901-18-8 (4-methyl-3-nitro-1H-pyridin-2-one)

• Product Name: 4-methyl-3-nitro-1H-pyridin-2-one
• CAS No: 21901-18-8
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• MDL: MFCD00010689
• CID: 51902
• PubChem ID: 24857427
• Update Time: 2025-04-18

4-methyl-3-nitro-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-methyl-3-nitropyridine
• 4-Methyl-3-nitro-2-pyridinol
• 4-Methyl-3-nitro-2-pyridone
• 2-Hydroxy-3-nitro-4-methylpyridine
• 2-HYDROXY-3-NITRO-4-PICOLINE
• 4-methyl-3-nitro-1H-pyridin-2-one
• 2(1H)-Pyridinone,4-methyl-3-nitro
• 2-Hydroxy-3-nitro-4-methyl-pyridin
• 2-Hydroxy-4-methyl-3-nitro-pyridin
• 4-methyl-3-nitro-pyridin-2-ol
• 3-Methyl-5-nitro-2(1H)-pyridinone
• 4-Methyl-3-nitro-2(1H)-pyridinone
• EN300-77835
• 2-Hydroxy-4-methyl-3-nitropyridine, 98%
• CS-W008349
• 4-Methyl-3-nitro-2-pyridinol #
• DS-10948
• AMY3900
• 2(1H)-Pyridinone, 4-methyl-3-nitro-
• MFCD00010689
• 3-Nitro-4-methyl-2-pyridone
• 4-methyl-3-nitropyridin-2-ol
• 4-methyl-3-nitropyridin-2(1h)-one
• 2-Hydroxy-3-nitro-4-picoline (2-Hydroxy-4-methyl-3-nitropyridine)
• 2-hydroxy-4-methyl-3-nitro pyridine
• AC-5431
• SY021194
• A4685
• 21901-18-8
• Z1416203198
• 4-methyl-3-nitro-1,2-dihydropyridin-2-one
• FT-0602478
• DTXSID30323077
• J-509635
• NSC-402986
• 4-Methyl-3-nitro-2-pyridinone
• AKOS024365000
• HZCWTTHQRMHIIE-UHFFFAOYSA-
• MFCD00955770
• AKOS015842218
• H1170
• NSC402986
• SCHEMBL801243
• Hydroxymethylnitropyridine
• DB-003967

• MDL： MFCD00010689
• Inchi： 1S/C6H6N2O3/c1-4-2-3-7-6(9)5(4)8(10)11/h2-3H,1H3,(H,7,9)
• InChI Key： HZCWTTHQRMHIIE-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)C=CN1)[N+](=O)[O-]
• BRN： 139125

Computed Properties

• Exact Mass: 154.03800
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Topological Polar Surface Area: 74.9A^2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.4564 (rough estimate)
• Melting Point: 234°C(lit.)
• Boiling Point: 352.5°C at 760 mmHg
• Flash Point: 149.4±26.5 °C
• Refractive Index: 1.5100 (estimate)
• Solubility: Soluble in Dimethylformamide
• PSA: 78.94000
• LogP: 1.52700
• pka: 8.40±0.10(Predicted)

4-methyl-3-nitro-1H-pyridin-2-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351,P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Inert atmosphere,Room Temperature